Cas no 408309-29-5 (3-(1H-Pyrrol-2-yl)propanoic Acid)

• Product Name: 3-(1H-Pyrrol-2-yl)propanoic Acid
• CAS No: 408309-29-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD08234482
• CID: 926246
• PubChem ID: 11286501
• Update Time: 2025-04-19

3-(1H-Pyrrol-2-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrrol-2-yl)propanoic acid
• 1H-Pyrrole-2-propanoic acid
• 3-Pyrrol-2-yl-propionsaeure
• 3-pyrrolylpropionic acid
• C7H9NO2
• carboxyethylpyrrole
• 2-Carboxyethypyrrole
• 1H-Pyrrole-2-propionic acid
• XDNDSAQVXNZKGP-UHFFFAOYSA-N
• AM803865
• ST2417333
• AB0032933
• X6372
• DB-008825
• DTXSID50461147
• J-510438
• GLXC-20101
• SY102962
• CEP03
• 3-(1H-pyrrol-2-yl)propanoicAcid
• CS-W021754
• AKOS006286234
• EN300-215389
• A1-08724
• 1H-Pyrrol-2-yl)propanoic acid
• 408309-29-5
• MFCD08234482
• 3-(2-Pyrrolyl)propanoic Acid
• DS-12401
• SCHEMBL735832
• 3-(1H-Pyrrol-2-yl)propanoic Acid

• MDL： MFCD08234482
• Inchi： 1S/C7H9NO2/c9-7(10)4-3-6-2-1-5-8-6/h1-2,5,8H,3-4H2,(H,9,10)
• InChI Key： XDNDSAQVXNZKGP-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=CN1)=O

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.245
• Boiling Point: 316.1°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.565
• PSA: 53.09000
• LogP: 1.03190

3-(1H-Pyrrol-2-yl)propanoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature